8-(4-butylpiperazin-1-yl)-7-(2,5-dimethylbenzyl)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(4-butylpiperazin-1-yl)-7-[(2,5-dimethylphenyl)methyl]-3-methylpurine-2,6-dione
• InChI: InChI=1S/C23H32N6O2/c1-5-6-9-27-10-12-28(13-11-27)22-24-20-19(21(30)25-23(31)26(20)4)29(22)15-18-14-16(2)7-8-17(18)3/h7-8,14H,5-6,9-13,15H2,1-4H3,(H,25,30,31)
• InChI Key: WNDARINICDEGFF-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1CCN(CC1)C2=NC3=C(N2CC4=C(C=CC(=C4)C)C)C(=O)NC(=O)N3C
• Molecular Formula: C23H32N6O2
• Molecular Weight: 424.5 g/mol
• CAS No.: 898408-95-2

Description

8-(4-butylpiperazin-1-yl)-7-(2,5-dimethylbenzyl)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C23H32N6O2 and its molecular weight is 424.549. The purity is usually 95%.
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Scientific Research Applications

Neuroprotective Properties

Neuroprotection by Caffeine and A2A Adenosine Receptor Inactivation in a Model of Parkinson's Disease : Caffeine and several A2A antagonists, including compounds with purine structures, have demonstrated neuroprotective effects in a model of Parkinson's disease. These findings suggest that purine derivatives targeting the A2A adenosine receptor could offer therapeutic benefits for neurodegenerative diseases, emphasizing the critical role of purinergic signaling in brain health (Chen et al., 2001).

Diagnostic and Therapeutic Applications

Methylated Purines in Urinary Stones : The presence of methylated purines, closely related to the queried compound, has been analyzed in urinary calculi, offering insights into the pathogenesis of urolithiasis. This research suggests that understanding the role of purine derivatives in kidney stone formation could lead to better diagnostic markers and therapeutic strategies for managing this condition (Safranow & Machoy, 2005).

Pharmacological Effects and Toxicity Studies

Drug Interaction of Aminophylline and Salbutamol Induced Extreme Tachycardia : A study highlighted the potential pharmacological interactions and adverse effects associated with purine derivatives, including aminophylline, a compound structurally related to caffeine and theophylline. Understanding these interactions is crucial for safe medication use, especially in treating respiratory conditions (Meena, 2019).

Environmental and Occupational Health

Study of Morbidity of Personnel with Potential Exposure to Vinclozolin : This study provides an example of how exposure to specific chemicals, including those structurally related to purines, is monitored in occupational settings to assess health outcomes. Although vinclozolin is not a purine derivative, the methodology and approach to assessing chemical exposure and health outcomes can be relevant for studying the effects of various chemical compounds (Zober et al., 1995).